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Introduction

Dodecylphosphocholine (DPC) is a zwitterionic detergent widely employed in the study of

membrane proteins. Its deuterated analogue, Dodecylphosphocholine-d25 (DPC-d25), is an

invaluable tool in structural biology, particularly for Nuclear Magnetic Resonance (NMR)

spectroscopy. The substitution of hydrogen with deuterium in the dodecyl chain minimizes

interfering proton signals from the detergent in NMR spectra, thereby enhancing the spectral

quality of the protein of interest.[1][2][3][4] This application note provides a comprehensive

overview of high-purity DPC-d25, including its suppliers, purchasing options, and detailed

protocols for its application in membrane protein research.

Suppliers and Purchasing Options
Several reputable suppliers offer high-purity Dodecylphosphocholine-d25 and its more

extensively deuterated counterpart, Dodecylphosphocholine-d38. When selecting a supplier,

researchers should consider factors such as isotopic enrichment, chemical purity, available

quantities, and the provision of a Certificate of Analysis (CoA).
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Supplier
Product
Name

Catalog
Number

Isotopic
Enrichment

Chemical
Purity

Available
Quantities

CDN

Isotopes

n-Dodecyl-

d25-

phosphocholi

ne

D-7018
98 atom %

D[5]
Not specified

50 mg, 100

mg[5]

Cayman

Chemical

Dodecylphos

phocholine-

d38

25996

>99%

deuterated

forms (d1-

d38)[3]

Not specified

25 mg, 50

mg, 100 mg,

250 mg[3]

CymitQuimic

a

n-Dodecyl-

d25-

phosphocholi

ne

TR-CDN-D-

7018
Not specified Not specified 100mg[6]

MedchemExp

ress

Dodecylphos

phocholine-

d25

HY-116013-

d25
Not specified Not specified

Quote

required[7]

Note: Purity and isotopic enrichment levels should always be confirmed by reviewing the lot-

specific Certificate of Analysis from the supplier.

Key Physicochemical Properties
Understanding the physicochemical properties of DPC is crucial for designing experiments.

Property Value

Chemical Formula (d25) C₁₇H₁₃D₂₅NO₄P

Molecular Weight (d25) ~376.62 g/mol [5]

Critical Micelle Concentration (CMC) ~1.1 - 1.5 mM in aqueous solution[6][8][9]

The Critical Micelle Concentration (CMC) is the concentration at which the detergent

monomers begin to self-assemble into micelles. For effective solubilization of membrane
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proteins, the detergent concentration should be well above the CMC.

Applications in Research and Drug Development
The primary application of Dodecylphosphocholine-d25 is in the structural determination of

membrane proteins by solution NMR spectroscopy.[1][4] Membrane proteins are notoriously

difficult to study in their native environment. DPC micelles provide a membrane-mimetic

environment that can solubilize and stabilize these proteins, allowing for their structural and

functional characterization.[10]

The use of deuterated DPC is particularly advantageous as it significantly reduces the

background signal from the detergent's protons, which would otherwise obscure the signals

from the protein.[2][4] This leads to cleaner, higher-resolution NMR spectra, facilitating the

assignment of protein resonances and the determination of its three-dimensional structure.

In drug development, understanding the structure of a target membrane protein is often a

critical step in rational drug design. By enabling high-resolution structural studies, DPC-d25

plays a vital role in elucidating drug binding sites and mechanisms of action for membrane

protein targets.

Experimental Protocols
Protocol 1: Solubilization of a Membrane Protein with
Dodecylphosphocholine-d25 for NMR Spectroscopy
This protocol provides a general workflow for the solubilization of a membrane protein from a

cellular membrane fraction for subsequent NMR analysis.

Materials:

Membrane fraction containing the protein of interest

High-purity Dodecylphosphocholine-d25

Solubilization buffer (e.g., 20 mM Tris-HCl, 150 mM NaCl, pH 7.5)

Ultracentrifuge
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Dialysis tubing (appropriate molecular weight cut-off)

NMR buffer (e.g., 20 mM Sodium Phosphate, 50 mM NaCl, 10% D₂O, pH 6.5)

Procedure:

Determine the optimal DPC-d25 concentration: A good starting point is to use a detergent

concentration that is at least twice the CMC and a detergent-to-protein ratio (w/w) of 2:1 to

10:1. This may require optimization for each specific protein.

Prepare the solubilization mixture: Resuspend the membrane fraction in the solubilization

buffer. Add the calculated amount of DPC-d25 to the membrane suspension.

Incubate: Gently mix the suspension at 4°C for 1-4 hours to allow for the solubilization of the

membrane proteins.

Clarify the lysate: Centrifuge the mixture at high speed (e.g., 100,000 x g) for 1 hour at 4°C

to pellet non-solubilized material.

Isolate the solubilized protein: Carefully collect the supernatant, which contains the

solubilized protein-DPC-d25 mixed micelles.

Purify the protein (if necessary): The solubilized protein can be further purified using

standard chromatography techniques (e.g., affinity, ion-exchange, size-exclusion) in the

presence of a low concentration of DPC-d25 (above the CMC) to maintain solubility.

Buffer exchange for NMR: Dialyze the purified protein-micelle complexes against the NMR

buffer. This step is crucial to remove any interfering buffer components and to introduce D₂O

for the NMR lock.

Concentrate the sample: Concentrate the protein sample to the desired concentration for

NMR analysis (typically 0.1 - 1 mM).

NMR data acquisition: The sample is now ready for NMR data acquisition.

Protocol 2: Reconstitution of a Purified Peptide into
DPC-d25 Micelles
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This protocol is adapted from a published method for incorporating a peptide into DPC

micelles.[10]

Materials:

Lyophilized peptide

High-purity Dodecylphosphocholine-d25

Hexafluoroisopropanol (HFIP)

Aqueous buffer (e.g., 20 mM MES, pH 6.0)

Lyophilizer

Procedure:

Co-dissolution in HFIP: Dissolve the lyophilized peptide and DPC-d25 together in HFIP. A

molar excess of DPC-d25 is typically used (e.g., 100:1 detergent-to-peptide ratio).

Lyophilization: Lyophilize the HFIP solution until an oily or solid residue remains. This step

removes the organic solvent.

Resuspension in aqueous buffer: Dissolve the residue in the desired aqueous buffer.

Second Lyophilization: Lyophilize the aqueous solution to dryness. This ensures the

complete removal of any residual HFIP and promotes the formation of homogeneous

peptide-micelle complexes.

Final Resuspension for NMR: Dissolve the final lyophilized powder in the NMR buffer

containing D₂O. The sample is now ready for analysis.
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Caption: Experimental workflow for membrane protein structural analysis using DPC-d25.
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Caption: Rationale for using DPC-d25 in membrane protein NMR.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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